Journal Name:大学化学
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
A tutorial mini-review on nanoporous carbons from biosourced compounds: ordered hierarchical nanoarchitectures through benign methodologies
大学化学 ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1039/d3su00123g
Ordered hierarchically porous carbons exhibiting micro- and mesopores are state-of-the-art porous structures with extraordinary performance in a range of applications (e.g., electrochemistry, catalysis, water treatment). Nevertheless, they are mostly prepared using petroleum-based chemicals, through resource- and energy-intensive, environmentally unfriendly processes. In this tutorial mini-review, we highlight major limitations in the methodologies, and showcase important achievements towards developing more sustainable synthetic strategies. Compared to multi-step hard-templating/nano-casting procedures, soft-templating techniques can provide more efficient, benign, and direct ways to produce these nanostructures. The original soft-templating method, using Pluronic® surfactants as structure-directing agents and phenolic resins as carbon precursors, has been substantially modified over the years in light of sustainability issues. The formaldehyde crosslinker has been replaced with more benign, less toxic alternatives (e.g., glyoxal), and catalyst-free crosslinking approaches have been developed. Furthermore, the use of biobased building-blocks for the carbon precursor, such as lignin, plant-derived polyphenols (e.g., tannins), and various saccharides (e.g., D-glucose, D-fructose), has also been explored. Novel techniques, such as the coordination-induced self-assembly, mechanosynthesis, and modified hydrothermal treatment strategies are amongst the greenest processes developed so far. We give some critical comments on ongoing research in this field and point towards interesting research directions.
Detail
Sustainable utilization of natural sands for cleaner preparation of high-performance nanostructured cobalt blue composite pigments by dolomite-induced mechanochemistry
大学化学 ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1039/d2su00146b
The strategic concept of green and sustainable development has given birth to a series of technologies for cleaner conversion and value-added utilization of natural mineral resources. In this study, a cleaner route of dolomite (CaMg(CO3)2)-induced mechanochemical preparation of cobalt blue composite pigments with lower cobalt consumption and high blue intensity derived from the abundant natural sands (sea sand and desert sand) was developed. The characterization results revealed that mechanical forces realized the ingenious activation of natural sands and dolomite. The activated natural sands provided the silicon source for the formation of anorthite (CaAl2Si2O8) to improve the lightness of the composite pigments. The Ca and Mg species derived from dolomite transformed into CaAl2O4 and MgAl2O4 accompanied by the formation of CoAl2O4, which was favorable for the distortion of the crystal structure of CoAl2O4 and the improvement of reflectance to blue light. The lamellar dolomite served as a benign substrate to induce the formation of CoAl2O4 nanoparticles on its surface and improve the dispersion. The as-prepared composite pigments exhibited more excellent color performances than those of the commercial and house-made pure cobalt blue pigments due to the above-mentioned synergistic effect, and the b* value of cobalt blue composite pigments prepared with sea sand reached −50.30. In addition, composite pigments exhibited excellent environmental stability and high temperature resistance to be applied as promising outdoor coatings. Therefore, this study is expected to provide a cleaner strategy for the construction of high-performance cobalt blue pigments with low cobalt content and high blue intensity, as well as direct value-added and sustainable utilization of huge amounts of natural sands.
Detail
Poly(vinyl acetate-co-crotonic acid) from bio-based crotonic acid: synthesis, characterization and carbon footprint evaluation
大学化学 ( IF 0 ) Pub Date: 2023-06-09 , DOI: 10.1039/d3su00052d
The sludge from wastewater treatment systems (WWTS) contains a high quantity of organic material with great potential for synthesising bio-based chemicals and materials that can replace their fossil-based equivalents. Herein, we have investigated the upcycling of WWTS to the production of bio-based crotonic acid (CA), which is in turn used in replacement of the commercial, fossil-based CA in the copolymerization with vinyl acetate to poly(vinyl acetate-co-crotonic acid). The results demonstrate that a great benefit in terms of GHG emission reduction is obtained when the fossil-based synthesis is replaced with the WWTS-to-CA route, decreasing the carbon footprint of CA from 13.9 to 7.75 kg CO2 per kg CA. The copolymers constituted from fossil-based or bio-based CA have the same composition and thermal properties, independently of the origin and the purity of the starting CA monomer, suggesting their equivalency for the investigated application.
Detail
Biochar as a substitute for graphite in microbial electrochemical technologies
大学化学 ( IF 0 ) Pub Date: 2023-05-24 , DOI: 10.1039/d3su00041a
Biochar has emerged as an attractive electrode material due to its biocompatibility, low cost and reduced environmental impact. The temperature at which biochar is produced greatly affects its physicochemical properties and its environmental performance. Despite that, only biochar obtained at relatively high temperatures (800 to 1000 °C) has been applied in microbial electrochemical technologies (METs) so far. In this work, the physicochemical and electrical properties of biochar electrodes obtained at several temperatures (500 °C to 1000 °C) are explored and compared to those of graphite which is the most commonly used electrode material in METs. Besides, the associated carbon emissions and energy input of the production process at each temperature are estimated and compared to those of graphite. Results indicate that low-temperature (600 °C) biochar electrodes generate about half of the electric current obtained with high-temperature biochar or graphite electrodes. Furthermore, carbon emissions and energetic inputs for the production of low-temperature biochar are much lower than those of graphite production, with the 600 °C electrodes having a net positive carbon footprint and also a lower production cost. Nevertheless, further research is needed to optimize biochar conductivity and mechanical performance in order to allow its integration into large scale METs.
Detail
Influence of DP and MMD of the pulps used in the Ioncell® process on processability and fiber properties
大学化学 ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1039/d3su00013c
In this study, we demonstrated for the first time the ability of the Ioncell fiber spinning process to produce high-quality regenerated cellulose fibers from dissolving pulps with a wide range of intrinsic viscosity from 140 to 1300 ml/g and different molecular mass distributions prepared by the applied acid, enzyme and sequential acid-enzyme pretreatments. To minimise the influence of the hemicellulose content, only dissolving pulps with a hemicellulose content of less than 4 % were used. The rheological properties exhibited certain thresholds values beyond which the spinnability of the prepared dope can be severely affected. A spinning dope with a dynamic modulus higher than 6000 Pa.s or less than 1600 Pa.s is not spinnable or results in an acceptable draw ratio. The best spinnability can be obtained at a cross-over point for the dynamic moduli between 2800 and 3500 Pa and for the angular frequency between 0.4 and 1.2 rad/s. In these ranges, the highest draw ratios of the spun filaments can be obtained for pulps with a viscosity of 420 to 500 ml/g and the lowest linear density (fiber titer) for pulps with viscosity from 500 to 730 ml/g. The strength of the spun fibers is strongly DP dependent. The fiber tenacity gradually decreases with reducing pulp viscosity until non-spinnable dopes are prepared at a pulp viscosity below 300 ml/g. Compared to acid-treated pulp, fibres made from enzyme-treated pulp generally have lower strength, which is due to a high polydispersity expressed in a high proportion of short-chain cellulose. At a suitable pulp viscosity between 360 and 820 ml/g and a cellulose concentration in the spinning dope of 11 to 15 wt.%, Ioncell fibres with excellent strength and toughness properties can be produced.
Detail
A pyridinium-modified chitosan-based adsorbent for arsenic removal via a coagulation-like methodology
大学化学 ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1039/d3su00130j
The goal of this study was to synthesize a chitosan-derived adsorbent that can be used in a coagulation–flocculation (CF) process for facile integration into existing water treatment processes. Therefore, an insoluble pyridinium-modified chitosan (Chi-Py) was prepared. Structural characterization was achieved with spectroscopy (FT-IR, 13C solids NMR, and X-ray photoelectron) methods and thermogravimetric analysis. Approximately 7% di-nitrobenzene and ca. 30% pyridinium moieties were incorporated into the chitosan framework via an adapted, moderate-temperature, Zincke reaction. The arsenic removal efficiency was evaluated by a coagulation-inspired methodology at pH 7.5, where the results were compared against CF systems such as pristine chitosan, FeCl3 and chitosan–FeCl3. The kinetic and van't Hoff thermodynamic parameters for arsenic removal were calculated. Arsenic adsorption was shown to be a spontaneous and exothermic process (ΔG = −4.7 kJ mol−1; ΔH = −75.6 kJ mol−1) with a 76% arsenic removal efficiency at 23 °C and 96% at 5 °C with a maximum effective adsorbent dosage of Chi-Py of 300 mg L−1. The adsorption process for Chi-Py followed pseudo-first order kinetics, where the pyridinium-modified chitosan adsorbent can be successfully employed similar to coagulant-like systems in conventional water treatment processes. In contrast to conventional adsorbents (1–2 g L−1), a dosage of only 300 mg L−1 was required for Chi-Py that offers greater sustainability and recycling of materials. This is contrasted with single-use conventional coagulants such as FeCl3 or binary FeCl3–chitosan CF systems.
Detail
UN Sustainable Development Goal 7: clean energy – a holistic approach towards a sustainable future through hydrogen storage
大学化学 ( IF 0 ) Pub Date: 2023-09-21 , DOI: 10.1039/D3SU90036C
A graphical abstract is available for this content
Detail
The role of the chemical sciences in stewardship for sustainability
大学化学 ( IF 0 ) Pub Date: 2023-10-05 , DOI: 10.1039/D3SU90041J
A graphical abstract is available for this content
Detail
The urgent recognition of phosphate resource scarcity and pollution
大学化学 ( IF 0 ) Pub Date: 2023-10-05 , DOI: 10.1039/D3SU90040A
A graphical abstract is available for this content
Detail
Science – a chess game against time
大学化学 ( IF 0 ) Pub Date: 2023-10-05 , DOI: 10.1039/D3SU90039H
A graphical abstract is available for this content
Detail
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0 Not